Cas no 1707566-40-2 (1-(3-Methyl-4-oxo-4,5,6,7-tetrahydro-3H-cyclopentapyrimidin-2-yl)-piperidine-4-carboxylic acid)

• Product Name: 1-(3-Methyl-4-oxo-4,5,6,7-tetrahydro-3H-cyclopentapyrimidin-2-yl)-piperidine-4-carboxylic acid
• CAS No: 1707566-40-2
• MF: C₁₄H₁₉N₃O₃
• MW: 277.318963289261
• CID: 5171625
• Update Time: 2025-06-09

1-(3-Methyl-4-oxo-4,5,6,7-tetrahydro-3H-cyclopentapyrimidin-2-yl)-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methyl-4-oxo-4,5,6,7-tetrahydro-3H-cyclopentapyrimidin-2-yl)-piperidine-4-carboxylic acid

• Inchi： 1S/C14H19N3O3/c1-16-12(18)10-3-2-4-11(10)15-14(16)17-7-5-9(6-8-17)13(19)20/h9H,2-8H2,1H3,(H,19,20)
• InChI Key： CTDQBMOOAOMINS-UHFFFAOYSA-N
• SMILES： N1(C2N(C)C(=O)C3CCCC=3N=2)CCC(C(O)=O)CC1

Additional information on 1-(3-Methyl-4-oxo-4,5,6,7-tetrahydro-3H-cyclopentapyrimidin-2-yl)-piperidine-4-carboxylic acid

1-(3-Methyl-4-oxo-4,5,6,7-tetrahydro-3H-cyclopentapyrimidin-2-yl)-piperidine-4-carboxylic acid (CAS No. 1707566-40-2): A Comprehensive Overview

1-(3-Methyl-4-oxo-4,5,6,7-tetrahydro-3H-cyclopentapyrimidin-2-yl)-piperidine-4-carboxylic acid (CAS No. 1707566-40-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidines and is characterized by a cyclopentapyrimidine core fused with a piperidine ring. The presence of the methyl and carboxylic acid groups further enhances its chemical diversity and biological activity.

The synthesis of 1-(3-Methyl-4-oxo-4,5,6,7-tetrahydro-3H-cyclopentapyrimidin-2-yl)-piperidine-4-carboxylic acid has been extensively studied in recent years. One of the most efficient methods involves the condensation of 3-methylcyclopentapyrimidinone with piperidine carboxylic acid derivatives. This approach not only simplifies the synthetic route but also improves the yield and purity of the final product. The synthetic versatility of this compound allows for the introduction of various functional groups, making it a valuable scaffold for drug discovery and development.

In terms of its biological activity, 1-(3-Methyl-4-oxo-4,5,6,7-tetrahydro-3H-cyclopentapyrimidin-2-yl)-piperidine-4-carboxylic acid has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. Additionally, this compound has shown anti-inflammatory properties by modulating cytokine production and reducing oxidative stress.

The pharmacokinetic profile of 1-(3-Methyl-4-oxo-4,5,6,7-tetrahydro-3H-cyclopentapyrimidin-2-yl)-piperidine-4-carboxylic acid is another area of active investigation. Studies have indicated that it possesses favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical evaluation. Moreover, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative disorders.

The structural features of 1-(3-Methyl-4-oxo-4,5,6,7-tetrahydro-3H-cyclopentapyrimidin-2-yl)-piperidine-4-carboxylic acid have also been explored using computational methods such as molecular docking and molecular dynamics simulations. These studies have provided insights into its binding interactions with target proteins and have helped in optimizing its structure for enhanced potency and selectivity. The cyclopentapyrimidine core has been identified as a key pharmacophore responsible for its biological activity.

In addition to its therapeutic potential, 1-(3-Methyl-4-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-piperidine-carboxylic acid (corrected to: 1-(3-Methyl-4-oxygenated derivatives)) has also been investigated for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable reagent for probing cellular processes and validating drug targets.

The safety profile of 1-(3-Methyl-4-oxygenated derivatives) (corrected to: 1-(3-Methyl-4-oxygenated derivatives)) is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 1-(3-Methyl-4-oxygenated derivatives) (corrected to: 1-(3-Methyl-4-oxygenated derivatives)) (CAS No. 1707566-40-2) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to uncover new insights into its mechanisms of action and expand its therapeutic potential in various disease areas.